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Compound of Interest

Compound Name: AZ7550

Cat. No.: B560540

Audience: Researchers, scientists, and drug development professionals.

Introduction

AZ7550 is an active metabolite of the third-generation epidermal growth factor receptor (EGFR)
tyrosine kinase inhibitor, Osimertinib (AZD9291).[1][2][3] It functions as an inhibitor of the
insulin-like growth factor 1 receptor (IGF-1R) with an IC50 of 1.6 pM.[2][4] AZ7550 also
demonstrates inhibitory activity against various cancer cell lines, with IC50 values in the
nanomolar range for mutant and wild-type cell lines.[1][2] Accurate preparation of stock and
working solutions of AZ7550 is critical for obtaining reliable and reproducible results in
preclinical research. This document provides a detailed protocol for the preparation, storage,
and handling of AZ7550 solutions.

Physicochemical Properties

A summary of the key physicochemical properties of AZ7550 and its common salt forms is
presented in the table below. It is crucial to use the correct molecular weight corresponding to
the specific form of AZ7550 being used for accurate molar concentration calculations.
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Property

AZ7550 (Free Base)

AZ7550
Hydrochloride

AZ7550 Mesylate

Molecular Formula

C27H31N702

C27H32CIN7O2

C30H43N7011S3

Molecular Weight 485.58 g/mol [4] 522.04 g/mol [5] 773.89 g/mol [6]
Light yellow to yellow Light yellow to yellow N
Appearance ) ] Not specified
solid powder[5] solid powder[5]
83.33 mg/mL (171.61
_ o 1.88 mg/mL (3.60
o mM) with sonication ) o -
Solubility (in DMSO) mM) with sonication Not specified

and pH adjustment to
5 with 1 M HCL.[4]

and warming.[1]

Storage (Powder)

-20°C forupto 3
years; 4°C for up to 2
years.[4][5]

-20°C forupto 3
years; 4°C for up to 2
years.[5]

-20°C forup to 2
years.[6]

Storage (In Solvent)

-80°C forup to 6
months; -20°C for up
to 1 month.[1][4][5]

-80°C forup to 6
months; -20°C for up
to 1 month.[1][5]

-20°C forupto 1
month.[6]

Experimental Protocols
Materials

AZ7550 (free base, hydrochloride, or mesylate salt)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Warming block or water bath (optional)
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o Sterile, filtered pipette tips

o Appropriate cell culture medium or buffer for working solutions

Protocol for Preparing a 10 mM Stock Solution of
AZ7550 (Free Base)

This protocol describes the preparation of a 10 mM stock solution of AZ7550 free base. The
same principles apply to the salt forms, ensuring the use of the correct molecular weight for
calculations.

o Pre-weighing Preparation: Before opening the vial, allow the AZ7550 powder to equilibrate to
room temperature for at least 60 minutes. This prevents condensation from forming on the
compound.

* Weighing the Compound: Accurately weigh a specific amount of AZ7550 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.86 mg of AZ7550 free base (Molecular Weight: 485.58 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol ) / 1000

o Mass (mg) =10 mM x 1 mL x 485.58 g/mol / 1000 = 4.86 mg

¢ Dissolving the Compound: Add the appropriate volume of DMSO to the weighed AZ7550
powder. For the example above, add 1 mL of DMSO.

o Ensuring Complete Dissolution: Vortex the solution thoroughly. If necessary, sonicate the vial
or warm it gently (e.g., in a 37°C water bath) to aid dissolution.[1] Visually inspect the
solution to ensure no solid particles remain.

o Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes in
sterile, tightly sealed vials to minimize freeze-thaw cycles.[1] Store the aliquots at -20°C for
up to one month or at -80°C for up to six months.[1][4][5]

Protocol for Preparing Working Solutions
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Working solutions should be prepared fresh from the stock solution for each experiment.

e Thawing the Stock Solution: Thaw a single aliquot of the AZ7550 stock solution at room
temperature.

« Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell
culture medium or experimental buffer.

o Example: To prepare 1 mL of a 10 uM working solution from a 10 mM stock solution, you
would perform a 1:1000 dilution.

o Calculation:

» Volume of stock solution needed = (Final Concentration x Final Volume) / Stock
Concentration

» Volume of stock solution needed = (10 uM x 1 mL) / 10,000 uM = 0.001 mL or 1 pL.
o Add 1 pL of the 10 mM stock solution to 999 uL of the desired medium or buffer.

e Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous
vortexing, which can be detrimental to cells in culture.

e Immediate Use: Use the freshly prepared working solution immediately. Do not store diluted
working solutions for extended periods.

Stability and Handling

e AZ7550 is unstable in plasma due to a potential Michael addition reaction with cysteine.[3] If
working with plasma samples, the addition of acetonitrile may enhance stability.[3]

o For general in vitro experiments, it is always recommended to prepare fresh working
solutions from a frozen stock on the day of use.

¢ Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to degradation of
the compound.[1] Aliquoting is highly recommended.

¢ Protect the compound and its solutions from light.
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Signaling Pathway and Experimental Workflow

Click to download full resolution via product page

Workflow for preparing AZ7550 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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